1197-18-8

Tranexamic acid

In Stock

• CAS RN:
• 1197-18-8

• Formula:
• C8H15NO2

• InChI:
• InChI=1S/C8H15NO2/c9-5-6-1-3-7(4-2-6)8(10)11/h6-7H,1-5,9H2,(H,10,11)

• InChIKey:
• GYDJEQRTZSCIOI-UHFFFAOYSA-N

• Antifibrinolytic and plasminogen activation inhibitor. Blocks lysine-binding sites of plasmin and elastase-derived plasminogen fragments (IC50 = 5 mM).
  Tranexamic acid is an inhibitor of fibrinolysis that inhibits the interaction of plasmin with fibrin (IC50 = 3.1 µM in isolated human plasma). It decreases α-naphthylisothiocyanate (ANIT)-induced increases in the expression of the profibrogenic genes Timp1 and Col1a1, but not Itgb6, Tgfβ1, or Tgfβ2, and reduces protein levels of cytokeratin 19 (CK19) and type I collagen in the liver after 28 days in a mouse model of chronic bile duct injury.
  Used as lysine analogue to characterize binding sites in plasminogen.
  This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leaflets have been developed a...

1-(2-bromoallyl)-2-((naphthalen-2-yloxy)methyl)-1H-benzo[d]imidazole

In Stock

• CAS RN:
• 381197-18-8

• Formula:
• C21H17BrN2O

• InChI:
• InChI=1S/C21H17BrN2O/c1-15(22)13-24-20-9-5-4-8-19(20)23-21(24)14-25-18-11-10-16-6-2-3-7-17(16)12-18/h2-12H,1,13-14H2

• InChIKey:
• ZNAGTRXFEJWWMO-UHFFFAOYSA-N

• 1-(2-bromoallyl)-2-((naphthalen-2-yloxy)methyl)-1H-benzo[d]imidazole is a useful research compound. Its molecular formula is C21H17BrN2O and its molecular weight is 393.284. The purity is usually 95%.